N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide

• IUPAC Name: N-butyl-5-chloro-2-(1-cyclopentylpiperidin-4-yl)oxybenzamide
• InChI: InChI=1S/C21H31ClN2O2/c1-2-3-12-23-21(25)19-15-16(22)8-9-20(19)26-18-10-13-24(14-11-18)17-6-4-5-7-17/h8-9,15,17-18H,2-7,10-14H2,1H3,(H,23,25)
• InChI Key: CKIDQEVZQROLMP-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(C=CC(=C1)Cl)OC2CCN(CC2)C3CCCC3
• Molecular Formula: C21H31ClN2O2
• Molecular Weight: 378.9 g/mol

Description

N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BCTC and is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1).

Mechanism of Action

The mechanism of action of N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide involves its interaction with the TRPV1 channel. It binds to the channel and blocks its activity, thereby reducing the perception of pain and inflammation. This compound has been shown to be highly selective for TRPV1, with minimal effects on other ion channels.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of various diseases, including arthritis, neuropathic pain, and cancer pain. It has also been shown to have anti-tumor effects in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide is its high selectivity for TRPV1. This makes it an excellent tool for studying the role of this channel in pain and inflammation. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide. One area of interest is the development of more soluble analogs of this compound that can be used in a wider range of experiments. Another area of interest is the study of the anti-tumor effects of this compound and its potential applications in cancer therapy. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of pain and inflammation.
In conclusion, this compound is a potent and selective antagonist of TRPV1 that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound and its applications in various fields.

Synthesis Methods

The synthesis of N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide involves a multi-step process. The starting material is 5-chloro-2-hydroxybenzoic acid, which is reacted with butylamine to form the corresponding amide. The amide is then reacted with 1-cyclopentyl-4-piperidone to form the desired product. The final product is obtained through purification by recrystallization.

Scientific Research Applications

N-butyl-5-chloro-2-[(1-cyclopentyl-4-piperidinyl)oxy]benzamide has been extensively studied for its potential applications in various fields. It has been found to be a potent and selective antagonist of TRPV1, which is a non-selective cation channel that is expressed in sensory neurons. This channel is involved in the perception of pain, heat, and inflammation. BCTC has been shown to be effective in reducing pain and inflammation in animal models of various diseases, including arthritis, neuropathic pain, and cancer pain.